Cas no 2171727-07-2 (3-(ethoxycarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(ethoxycarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171727-07-2
• MF: C₂₁H₂₂N₂O₆
• MW: 398.409185886383
• CID: 6333748
• PubChem ID: 165804282
• Update Time: 2025-05-19

3-(ethoxycarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(ethoxycarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1502350
• 3-(ethoxycarbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171727-07-2

• Inchi： 1S/C21H22N2O6/c1-2-29-23-20(26)18(11-19(24)25)22-21(27)28-12-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17-18H,2,11-12H2,1H3,(H,22,27)(H,23,26)(H,24,25)
• InChI Key： ILOUCZBQELAQNO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NOCC)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 398.14778643g/mol
• Monoisotopic Mass: 398.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-(ethoxycarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(Ethoxycarbamoyl)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No: 2171727-07-2)

3-(Ethoxycarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, also known by its CAS number 2171727-07-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines ethoxycarbamoyl and fluorenylmethoxycarbonyl (Fmoc) groups, making it a valuable tool in peptide synthesis and drug development.

The molecular structure of this compound is defined by a central propanoic acid backbone, with two distinct substituents attached to the central carbon atom. The first substituent is an ethoxycarbamoyl group (-O-CO-NH-OEt), while the second is a fluorenylmethoxycarbonyl group (-CO-NH-CO-O-C₁₃H₈). This combination creates a molecule with high functional group diversity, enabling it to participate in a wide range of chemical reactions.

Recent studies have highlighted the importance of Fmoc-based reagents in peptide synthesis. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the case of 3-(Ethoxycarbamoyl)-3-(Fmoc-amino)propanoic acid, the presence of both Fmoc and ethoxycarbamoyl groups allows for versatile applications in solid-phase peptide synthesis (SPPS). This makes the compound a valuable reagent for constructing complex peptide sequences with high precision.

In addition to its role in peptide synthesis, this compound has shown potential in drug delivery systems. The ethoxycarbamoyl group contributes to the molecule's solubility and bioavailability, while the Fmoc group enhances its stability during transit through biological systems. Researchers are actively exploring its use as a carrier for delivering therapeutic agents to specific targets within the body, such as cancer cells or inflammatory sites.

The synthesis of 3-(Ethoxycarbamoyl)-3-(Fmoc-amino)propanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the propanoic acid backbone, followed by selective substitution reactions to introduce the Fmoc and ethoxycarbamoyl groups. Recent advancements in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These studies have provided detailed insights into its molecular structure, stereochemistry, and reactivity patterns. For instance, NMR spectroscopy has revealed the spatial arrangement of substituents around the central carbon atom, while MS analysis has confirmed the molecular weight and fragmentation patterns under various conditions.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable absorption and distribution properties in biological systems. Its solubility in aqueous media is enhanced by the polar nature of both substituents, while its stability under physiological conditions ensures prolonged retention within target tissues. These attributes make it an attractive candidate for further exploration in preclinical models.

The application of machine learning algorithms to predict the biological activity of compounds like CAS 2171727-07-2 has opened new avenues for drug discovery. By analyzing large datasets of structurally similar molecules, researchers can identify potential leads for treating various diseases, including cancer, inflammation, and infectious disorders. This approach has already yielded promising results for related compounds, suggesting that further investigation into this compound's therapeutic potential is warranted.

In conclusion, 3-(Ethoxycarbamoyl)-3-(Fmoc-amino)propanoic acid (CAS No: 2171727-07-2) stands out as a versatile and multifunctional compound with wide-ranging applications in organic synthesis and drug development. Its unique combination of functional groups, coupled with recent advances in synthetic methods and analytical techniques, positions it as a key player in advancing modern chemical research.